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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroabikoviromycin, a secondary metabolite produced by Streptomyces anulatus, has
garnered attention in the scientific community for its notable biological activities. This technical
guide provides a comprehensive overview of its chemical properties, and details its
mechanisms of action as a genotoxic agent and a polyketide synthase inhibitor. This document
is intended to serve as a valuable resource for researchers and professionals involved in drug
discovery and development.

Chemical Properties

Dihydroabikoviromycin is a piperidine alkaloid derivative. While extensive experimental data
on its physical properties are not widely published, its fundamental chemical characteristics
have been identified.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15566434?utm_src=pdf-interest
https://www.benchchem.com/product/b15566434?utm_src=pdf-body
https://www.benchchem.com/product/b15566434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 38704-36-8 [11[2]
Molecular Formula C10H13NO [2]
Molecular Weight 163.22 g/mol [2]

] A derivative of Abikoviromycin
Chemical Structure [31[4]1[5]
(CAS 31774-33-1)

Further experimental determination of properties such as melting point, boiling point, and
solubility in various solvents is recommended for comprehensive characterization.

Biological Activity and Signaling Pathways

Dihydroabikoviromycin exhibits significant biological effects, primarily through two distinct
mechanisms: genotoxicity and inhibition of polyketide synthase.

Genotoxicity

Studies have demonstrated that Dihydroabikoviromycin possesses genotoxic properties,
indicating its ability to damage DNA. This activity has been evaluated through a battery of
standard toxicological assays.[6] The genotoxic effects suggest that the compound may induce
mutations and potentially act as a carcinogen.

The proposed mechanism of genotoxicity involves the induction of DNA lesions, which in turn
triggers cellular DNA damage response pathways. This can lead to cell cycle arrest, apoptosis,
or the fixation of mutations if the damage is not properly repaired.
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Caption: Proposed pathway of Dihydroabikoviromycin-induced genotoxicity.

Inhibition of Polyketide Synthase

Dihydroabikoviromycin has been identified as an inhibitor of polyketide synthase (PKS),
specifically the enzyme involved in melanin biosynthesis in the fungus Colletotrichum
lagenarium.[2] Polyketides are a diverse class of natural products with a wide range of
biological activities. By inhibiting PKS, Dihydroabikoviromycin can disrupt the production of
essential metabolites in susceptible organisms.

This inhibitory action makes Dihydroabikoviromycin a subject of interest for the development
of antifungal agents. The disruption of melanin biosynthesis, for instance, can render
pathogenic fungi more susceptible to host immune defenses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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